Cas no 380469-13-6 (N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 380469-13-6
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5416687
• Update Time: 2025-06-08

N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-5-isoquinolinyl-4-methyl-3-(4-morpholinylsulfonyl)-
• N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C21H21N3O4S/c1-15-5-6-16(13-20(15)29(26,27)24-9-11-28-12-10-24)21(25)23-19-4-2-3-17-14-22-8-7-18(17)19/h2-8,13-14H,9-12H2,1H3,(H,23,25)
• InChI Key： YPYYCEMIIXZGBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C=CN=C2)(=O)C1=CC=C(C)C(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide

N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide (CAS No. 380469-13-6): An Overview

N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide, with the CAS number 380469-13-6, is a potent and selective inhibitor of the janus kinase (JAK) family, specifically JAK1 and JAK2. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in treating various inflammatory and autoimmune diseases. The compound's unique structure and pharmacological properties make it a valuable tool in both academic research and drug development.

The chemical structure of N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide consists of a benzamide core linked to an isoquinoline moiety and a morpholine sulfonamide group. The isoquinoline ring is known for its biological activity, particularly in modulating enzyme function and receptor interactions. The morpholine sulfonamide group, on the other hand, contributes to the compound's solubility and enhances its binding affinity to the JAK enzymes.

Recent studies have highlighted the role of JAK inhibitors in managing conditions such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide has shown promising results in preclinical models, demonstrating significant inhibition of JAK1 and JAK2 at low micromolar concentrations. This selective inhibition helps to reduce the side effects often associated with broader spectrum inhibitors.

In addition to its anti-inflammatory properties, N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide has been investigated for its potential in cancer therapy. Research has shown that this compound can inhibit the JAK/STAT signaling pathway, which is frequently dysregulated in various types of cancer. By targeting this pathway, N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide may help to suppress tumor growth and metastasis.

The pharmacokinetic profile of N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide has also been studied extensively. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, like many small molecule inhibitors, it is subject to metabolism by cytochrome P450 enzymes, which can affect its stability and efficacy. Therefore, ongoing research is focused on optimizing its formulation to enhance its therapeutic index.

Clinical trials involving N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide are currently underway to evaluate its safety and efficacy in human subjects. Early phase trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and suggest that N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide has the potential to become a valuable addition to the arsenal of treatments for inflammatory and autoimmune diseases.

Furthermore, the compound's ability to selectively inhibit JAK1 and JAK2 makes it an attractive candidate for combination therapy. Combining N-(isoquinolin-5-yl)-4-methyl-3-(morpholine-4-sulfonyl)benzamide with other drugs that target different pathways can enhance therapeutic outcomes while minimizing side effects. This approach is being explored in preclinical studies and may lead to more effective treatment regimens for patients with complex diseases.

In conclusion, N-(isoquinolin-5-y)-4-methyl)-3-(morpholine)-sulfonyl)benzamide (CAS No. 380469-)13-)6) represents a significant advancement in the development of targeted therapies for inflammatory and autoimmune diseases. Its unique chemical structure, selective inhibition profile, and favorable pharmacokinetic properties make it a promising candidate for further clinical investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in improving patient outcomes.